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Compound of Interest

Compound Name: 1-Ebio

Cat. No.: B031489 Get Quote

Essential Safety Protocols for Handling 1-Ebio
For researchers, scientists, and drug development professionals working with 1-Ebio (1-Ethyl-

2-benzimidazolinone), a compound primarily used as an activator of epithelial KCa channels,

adherence to strict safety protocols is paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure the safe

handling of this chemical.

Chemical and Physical Properties
Understanding the basic properties of 1-Ebio is the first step in safe handling. This information

is critical for assessing potential hazards and implementing appropriate safety measures.
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Property Value

Chemical Name 1-Ethyl-2-benzimidazolinone

Molecular Formula C₉H₁₀N₂O

Molecular Weight 162.19 g/mol

CAS Number 10045-45-1

Appearance Solid

Purity ≥98%

Solubility Soluble in DMSO and ethanol to 100 mM

Storage Store at room temperature

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety.

The selection of PPE should be based on a thorough risk assessment of the procedures being

performed.
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Protection Type Required Equipment
Specifications and Best
Practices

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Disposable gloves should be

worn at all times when

handling 1-Ebio.[1][2] Change

gloves immediately if they

become contaminated, and

always wash hands after

removing them.[2][3] Do not

reuse disposable gloves.[2]

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against potential splashes of

solutions containing 1-Ebio.[3]

[4]

Body Protection Laboratory coat

A lab coat should be worn to

protect skin and personal

clothing from contamination.[1]

[4] This should be removed

before leaving the laboratory

area.[2][3]

Respiratory Protection

Not generally required for

handling the solid form in well-

ventilated areas.

If there is a risk of generating

dust or aerosols, work should

be conducted in a chemical

fume hood or a biological

safety cabinet to prevent

inhalation.[4][5]

Operational Plan for Safe Handling
A systematic approach to handling 1-Ebio will minimize risks. The following procedural steps

should be followed:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Verify that

all necessary PPE is available and in good condition. Locate the nearest safety shower and

eyewash station.
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Weighing and Solution Preparation: When weighing the solid form of 1-Ebio, do so in a well-

ventilated area or a chemical fume hood to avoid inhalation of any fine particulates. When

preparing solutions with solvents like DMSO or ethanol, handle them in a fume hood to

minimize exposure to solvent vapors.

Experimental Use: During experimental procedures, handle all solutions containing 1-Ebio
with care to avoid splashes and spills. All manipulations should be performed over a spill-

containment tray.

Post-Handling: After use, decontaminate all surfaces that may have come into contact with

1-Ebio. Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 1-Ebio and associated waste is critical to prevent environmental

contamination and ensure a safe laboratory environment.

Waste Type Disposal Procedure

Unused Solid 1-Ebio

Dispose of as chemical waste in accordance

with institutional and local regulations. Do not

dispose of in the regular trash.

Solutions of 1-Ebio

Collect in a designated, sealed, and properly

labeled hazardous waste container. The

container should be compatible with the solvent

used (e.g., a container suitable for flammable

liquids if ethanol is the solvent).

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated biohazard or chemical

waste bag.[6] These items should not be placed

in regular trash receptacles.[6]

Contaminated PPE (e.g., gloves)

Dispose of in a designated biohazard or

chemical waste container immediately after use.

[2]

Safe Handling Workflow for 1-Ebio
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The following diagram outlines the logical steps for the safe handling and disposal of 1-Ebio in

a laboratory setting.

Risk Assessment

Select & Don PPE
- Lab Coat
- Gloves

- Eye Protection

Identify Hazards

Prepare Handling Area
(Fume Hood / Ventilated Area)

Handle 1-Ebio
(Weighing / Solution Prep)

Perform Experiment

Decontaminate Work Area

Segregate Waste

Dispose of Waste
(Chemical / Contaminated)

Follow Institutional Guidelines

Doff PPE & Wash Hands
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 1-Ebio.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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